Cas no 2640969-91-9 (4-{[1-(5-Fluoropyrimidin-2-yl)piperidin-4-yl]methoxy}-2,5,6-trimethylpyrimidine)

• Product Name: 4-{[1-(5-Fluoropyrimidin-2-yl)piperidin-4-yl]methoxy}-2,5,6-trimethylpyrimidine
• CAS No: 2640969-91-9
• MF: C₁₇H₂₂FN₅O
• MW: 331.3878865242
• CID: 5319655
• PubChem ID: 155798478
• Update Time: 2025-05-20

4-{[1-(5-Fluoropyrimidin-2-yl)piperidin-4-yl]methoxy}-2,5,6-trimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[[1-(5-Fluoro-2-pyrimidinyl)-4-piperidinyl]methoxy]-2,5,6-trimethylpyrimidine
• F6795-5341
• 4-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methoxy}-2,5,6-trimethylpyrimidine
• 2640969-91-9
• AKOS040731421
• 4-{[1-(5-Fluoropyrimidin-2-yl)piperidin-4-yl]methoxy}-2,5,6-trimethylpyrimidine

• Inchi： 1S/C17H22FN5O/c1-11-12(2)21-13(3)22-16(11)24-10-14-4-6-23(7-5-14)17-19-8-15(18)9-20-17/h8-9,14H,4-7,10H2,1-3H3
• InChI Key： GSBNADDYSGQEKN-UHFFFAOYSA-N
• SMILES： FC1C=NC(=NC=1)N1CCC(COC2C(C)=C(C)N=C(C)N=2)CC1

Computed Properties

• Exact Mass: 331.18083850g/mol
• Monoisotopic Mass: 331.18083850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64Ų

Experimental Properties

• Density: 1.195±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 497.8±55.0 °C(Predicted)
• pka: 4.52±0.39(Predicted)

Additional information on 4-{[1-(5-Fluoropyrimidin-2-yl)piperidin-4-yl]methoxy}-2,5,6-trimethylpyrimidine

Introduction to 4-{[1-(5-Fluoropyrimidin-2-yl)piperidin-4-yl]methoxy}-2,5,6-trimethylpyrimidine (CAS No. 2640969-91-9)

4-{[1-(5-Fluoropyrimidin-2-yl)piperidin-4-yl]methoxy}-2,5,6-trimethylpyrimidine, with the CAS number 2640969-91-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoropyrimidine moiety and a piperidine ring, both of which are known for their biological activities and potential therapeutic applications.

The chemical structure of 4-{[1-(5-Fluoropyrimidin-2-yl)piperidin-4-yl]methoxy}-2,5,6-trimethylpyrimidine is particularly intriguing due to its combination of aromatic and heterocyclic rings. The presence of the fluorine atom in the pyrimidine ring enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for drug development. Additionally, the methoxy group attached to the piperidine ring contributes to the compound's overall polarity and solubility properties.

Recent studies have highlighted the potential of 4-{[1-(5-Fluoropyrimidin-2-yl)piperidin-4-yl]methoxy}-2,5,6-trimethylpyrimidine in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 4-{[1-(5-Fluoropyrimidin-2-yl)piperidin-4-yl]methoxy}-2,5,6-trimethylpyrimidine has also been investigated for its antiviral properties. Preliminary studies have demonstrated that it exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This makes it a promising candidate for the development of broad-spectrum antiviral agents.

In the realm of cancer research, 4-{[1-(5-Fluoropyrimidin-2-yl)piperidin-4-yl]methoxy}-2,5,6-trimethylpyrimidine has shown promising results in preclinical studies. It has been found to inhibit the growth of various cancer cell lines by inducing apoptosis and blocking cell cycle progression. Specifically, it targets key signaling pathways involved in cancer cell survival and proliferation, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic profile of 4-{[1-(5-Fluoropyrimidin-2-yl)piperidin-4-yl]methoxy}-2,5,6-trimethylpyrimidine has also been extensively studied. It exhibits favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. Additionally, it shows low toxicity in animal models, further supporting its potential for clinical development.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 4-{[1-(5-Fluoropyrimidin-2-yl)piperidin-4-yl]methoxy}-2,5,6-trimethylpyrimidine. These trials are focusing on various indications, including inflammatory diseases and viral infections. Early results from these trials are encouraging and suggest that this compound may offer significant benefits over existing treatments.

In conclusion, 4-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methoxy}-2,5,6-trimethylpyrimidine (CAS No. 2640969-91-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more data from ongoing clinical trials become available, it is likely that this compound will play an increasingly important role in the treatment of various diseases.